C.I. Acid Red 118
C.I. Acid Red 118
Brand Name:
Vulcanchem
CAS No.:
12217-35-5
VCID:
VC0082655
InChI:
InChI=1S/C25H24N4O6S2/c1-3-29(19-7-5-4-6-8-19)36(31,32)23-14-18(11-9-16(23)2)27-28-25-21(26)12-10-17-13-20(37(33,34)35)15-22(30)24(17)25/h4-15,30H,3,26H2,1-2H3,(H,33,34,35)
SMILES:
CCN(C1=CC=CC=C1)S(=O)(=O)C2=C(C=CC(=C2)N=NC3=C(C=CC4=CC(=CC(=C43)O)S(=O)(=O)O)N)C
Molecular Formula:
C25H24N4O6S2
Molecular Weight:
540.6 g/mol
C.I. Acid Red 118
CAS No.: 12217-35-5
Main Products
VCID: VC0082655
Molecular Formula: C25H24N4O6S2
Molecular Weight: 540.6 g/mol
| CAS No. | 12217-35-5 |
|---|---|
| Product Name | C.I. Acid Red 118 |
| Molecular Formula | C25H24N4O6S2 |
| Molecular Weight | 540.6 g/mol |
| IUPAC Name | 6-amino-5-[[3-[ethyl(phenyl)sulfamoyl]-4-methylphenyl]diazenyl]-4-hydroxynaphthalene-2-sulfonic acid |
| Standard InChI | InChI=1S/C25H24N4O6S2/c1-3-29(19-7-5-4-6-8-19)36(31,32)23-14-18(11-9-16(23)2)27-28-25-21(26)12-10-17-13-20(37(33,34)35)15-22(30)24(17)25/h4-15,30H,3,26H2,1-2H3,(H,33,34,35) |
| Standard InChIKey | IJTZAHBLTLAIRX-UHFFFAOYSA-N |
| Isomeric SMILES | CCN(C1=CC=CC=C1)S(=O)(=O)C2=C(C=CC(=C2)NNC3=C4C(=CC(=CC4=O)S(=O)(=O)O)C=CC3=N)C |
| SMILES | CCN(C1=CC=CC=C1)S(=O)(=O)C2=C(C=CC(=C2)N=NC3=C(C=CC4=CC(=CC(=C43)O)S(=O)(=O)O)N)C |
| Canonical SMILES | CCN(C1=CC=CC=C1)S(=O)(=O)C2=C(C=CC(=C2)N=NC3=C(C=CC4=CC(=CC(=C43)O)S(=O)(=O)O)N)C |
| PubChem Compound | 166164 |
| Last Modified | Nov 11 2021 |
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